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Compound of Interest

Compound Name: 3-Vinylbenzoic acid

Cat. No.: B1586886 Get Quote

A Technical Guide to the Physical Properties of 3-
Vinylbenzoic Acid
This guide provides an in-depth examination of the critical physical properties of 3-
Vinylbenzoic acid (3-VBA), focusing on its melting point and solubility characteristics.

Designed for researchers, scientists, and professionals in drug development and material

science, this document synthesizes fundamental data with practical methodologies,

emphasizing the causal relationships that govern experimental outcomes and ensure data

integrity.

Introduction to 3-Vinylbenzoic Acid
3-Vinylbenzoic acid (IUPAC name: 3-ethenylbenzoic acid) is an organic compound featuring a

benzene ring substituted with both a carboxylic acid and a vinyl group. This bifunctional nature

makes it a valuable monomer for the synthesis of functional polymers and an important

intermediate in the creation of complex organic molecules. An accurate understanding of its

physical properties is paramount for its effective use in synthesis, purification, and formulation.

Part 1: Core Physical Properties
The fundamental physical characteristics of 3-Vinylbenzoic acid are summarized below.

These values are critical for handling, storage, and reaction setup.
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Property Value Source(s)

Molecular Formula C₉H₈O₂ [1][2]

Molecular Weight 148.16 g/mol [1][2]

Appearance
White to light yellow

solid/powder

Melting Point 91-95 °C [1][3]

Discussion on Melting Point
The melting point is a robust indicator of a crystalline solid's purity. For 3-Vinylbenzoic acid,

the literature consistently reports a melting range of 91-95 °C. A sharp melting point, typically

spanning a narrow range of 0.5-1.0 °C, is characteristic of a highly pure compound.

Conversely, the presence of impurities introduces defects into the crystal lattice, which disrupts

intermolecular forces and typically results in both a depression of the melting point and a

broadening of the melting range.[4] Therefore, observing a melting range wider than the

established 91-95 °C suggests the sample may require further purification. One source reports

a melting point of 141-142°C, which appears to be an outlier when compared to data from

multiple chemical suppliers.

Part 2: Solubility Profile
The solubility of 3-Vinylbenzoic acid is dictated by the interplay of its three main structural

components: the nonpolar aromatic ring and vinyl group, and the polar, acidic carboxylic acid

group.

Theoretical Basis for Solubility
The principle of "like dissolves like" is the cornerstone for predicting solubility.[5]

Hydrophobic Character: The benzene ring and vinyl group are nonpolar and hydrophobic,

contributing to the molecule's solubility in organic solvents and limiting its solubility in water.

Hydrophilic & Reactive Character: The carboxylic acid group is polar and capable of forming

hydrogen bonds. More importantly, it can be deprotonated in the presence of a base to form
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the highly polar carboxylate anion, drastically increasing its aqueous solubility.

Qualitative Solubility Data
The following table summarizes the observed solubility of 3-Vinylbenzoic acid in common

laboratory solvents.

Solvent Solubility Rationale

Water Insoluble

The large hydrophobic moiety

(vinylbenzene) dominates the

molecule's character, making it

insoluble in water at room

temperature.

Ethanol, Ether Soluble

Soluble in common organic

solvents like ethanol and ether

due to favorable interactions

with the nonpolar parts of the

molecule.

5% aq. NaOH Soluble

Reacts with the strong base to

form the sodium 3-

vinylbenzoate salt, which is

ionic and readily dissolves in

water.[6]

5% aq. NaHCO₃ Soluble

As a carboxylic acid, it is

sufficiently acidic to react with

the weak base sodium

bicarbonate, forming the

soluble salt and releasing CO₂

gas.[6][7]

5% aq. HCl Insoluble

Remains in its neutral,

protonated form, which is

water-insoluble. No acid-base

reaction occurs.
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Part 3: Experimental Determination Methodologies
The following sections detail standardized protocols for the accurate determination of melting

point and solubility. These methods are designed to be self-validating, providing clear and

reproducible results.

A. Melting Point Determination Protocol
Principle: The melting point of a solid is determined by heating a small, packed sample in a

capillary tube while slowly increasing the temperature. The melting range is the span from the

temperature at which the first drop of liquid appears to the temperature at which the entire

sample becomes a liquid.

Detailed Step-by-Step Methodology:

Sample Preparation: Ensure the 3-Vinylbenzoic acid sample is completely dry. If necessary,

grind a small amount into a fine powder using a mortar and pestle.[8] This ensures uniform

heat transfer.

Capillary Tube Loading: Push the open end of a capillary tube into the powder. Invert the

tube and tap it gently on a hard surface to pack the powder into the sealed end. Repeat until

a packed column of 1-2 mm is achieved.[4][9] An excessive amount of sample can lead to an

artificially wide melting range.[4]

Apparatus Setup: Place the loaded capillary tube into the heating block of a digital melting

point apparatus.[8]

Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid

determination by heating quickly to get a preliminary value. Allow the apparatus to cool

before proceeding.

Accurate Determination: Heat the block again, but slow the rate of temperature increase to

1-2 °C per minute once the temperature is within 15-20 °C of the expected melting point. A

slow heating rate is critical for allowing the temperature of the sample and the thermometer

to equilibrate, ensuring an accurate reading.
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Observation and Recording: Record the temperature (T₁) when the first drop of liquid is

observed. Continue heating at the slow rate and record the temperature (T₂) when the last

crystal of the solid melts. The melting point is reported as the range T₁ - T₂.[10]

Post-Measurement: Do not reuse a sample that has been melted and re-solidified, as

potential decomposition can alter the melting point. Always use a fresh sample in a new

capillary tube for repeated measurements.[4]

Experimental Workflow: Melting Point Determination

Sample Preparation Measurement Result

Grind Sample
to Fine Powder

Load Capillary Tube
(1-2 mm height) Place in Apparatus Heat Rapidly

(Optional Rough Trial)
Heat Slowly (1-2°C/min)

Near Melting Point
Record T₁

(First Liquid)
Record T₂
(All Liquid)

Report Range
T₁ - T₂

Click to download full resolution via product page

Caption: Workflow for Capillary Melting Point Determination.

B. Qualitative Solubility Assessment Protocol
Principle: The solubility of a substance in a series of specific solvents can reveal its polarity and

the presence of acidic or basic functional groups.[11] This structured approach allows for a

logical classification of the compound.

Detailed Step-by-Step Methodology:

Initial Setup: For each test, place approximately 25 mg of 3-Vinylbenzoic acid into a small,

clean test tube.[6]

Solvent Addition: Add 0.75 mL of the chosen solvent to the test tube in small portions.[6]

Mixing: After each addition, shake the test tube vigorously for at least 30-60 seconds to

ensure adequate mixing and allow time for dissolution.[5]
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Observation: Observe the mixture closely. A compound is considered "soluble" if it dissolves

completely, leaving no visible solid particles. It is "insoluble" if the solid remains undissolved.

Systematic Testing: Perform the solubility tests in a logical sequence, as outlined in the

diagram below. Start with water. If insoluble, proceed to test solubility in 5% aq. NaOH. The

reaction (effervescence) with 5% aq. NaHCO₃ is a confirmatory test for a carboxylic acid.

Experimental Workflow: Solubility Classification
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Start with 25mg of
3-Vinylbenzoic Acid

Add 0.75mL Water
Shake Vigorously

Soluble in Water?

Add 0.75mL
5% aq. NaOH

 No 

Result:
Water Soluble

(Low MW Polar Compound)

 Yes 

Soluble in NaOH?

Add 0.75mL
5% aq. HCl

 No 

Result:
Water Insoluble, NaOH Soluble

(Acidic Compound)

 Yes 

Soluble in HCl?

Result:
Water Insoluble

(Neutral Compound)

 No 

Result:
Water Insoluble, HCl Soluble

(Basic Compound)

 Yes 

Click to download full resolution via product page

Caption: Decision tree for classifying an organic compound by solubility.
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Part 4: Safety and Handling
3-Vinylbenzoic acid is classified as an irritant.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[2]

Precautions: Handle with appropriate personal protective equipment (PPE), including gloves

and safety glasses. Use in a well-ventilated area or a fume hood to avoid inhalation of dust.

For comprehensive safety information, always consult the full Safety Data Sheet (SDS)

provided by the supplier before use.[12][13]

Conclusion
This guide has detailed the essential physical properties of 3-Vinylbenzoic acid, providing

both established data and the robust experimental methodologies required for their verification.

For the researcher and developer, a thorough understanding of the melting point as an

indicator of purity and the solubility profile as a function of molecular structure is fundamental to

the successful application of this versatile compound in advanced synthesis and material

design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fluorochem.co.uk [fluorochem.co.uk]

2. 3-Vinylbenzoic Acid | C9H8O2 | CID 4438231 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 3-VINYLBENZOIC ACID | 28447-20-3 [chemicalbook.com]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. chem.ws [chem.ws]

6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1586886?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Vinylbenzoic-acid
https://www.sigmaaldrich.com/US/en/sds/SIAL/73983
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.benchchem.com/product/b1586886?utm_src=pdf-body
https://www.benchchem.com/product/b1586886?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F240694/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Vinylbenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7193642.htm
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. www1.udel.edu [www1.udel.edu]

8. medpharma12.com [medpharma12.com]

9. byjus.com [byjus.com]

10. pennwest.edu [pennwest.edu]

11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

12. sigmaaldrich.com [sigmaaldrich.com]

13. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Physical properties of 3-Vinylbenzoic acid (melting
point, solubility)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586886#physical-properties-of-3-vinylbenzoic-acid-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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